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Compound of Interest

Compound Name: Inavolisib

Cat. No.: B607613 Get Quote

For Immediate Implementation: Essential Safety and Disposal Protocols for the Potent Kinase

Inhibitor, Inavolisib

This document provides critical safety and logistical guidance for researchers, scientists, and

drug development professionals handling Inavolisib (also known as GDC-0077 and RG6114).

Adherence to these procedures is imperative to ensure personnel safety and mitigate

environmental contamination. Inavolisib is a potent phosphatidylinositol 3-kinase (PI3K) alpha

inhibitor, and its handling requires stringent controls.[1][2][3]

Personal Protective Equipment (PPE): A Multi-
Layered Defense
Due to its hazardous nature, including potential for reproductive harm, carcinogenicity, and

organ damage upon prolonged exposure, a comprehensive PPE strategy is mandatory.[4] The

selection of appropriate PPE is contingent on the task being performed and the potential for

exposure. Based on its classification as toxic if swallowed, harmful in contact with skin, and

fatal if inhaled, a high level of precaution is warranted.[5]

While a specific Occupational Exposure Band (OEB) for Inavolisib has not been publicly

established, its characteristics as a potent pharmaceutical compound necessitate handling

procedures consistent with at least OEB 4, which corresponds to an airborne concentration of

1-10 µg/m³. This mandates the use of engineering controls and a robust PPE ensemble.
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PPE Component Specification Rationale

Gloves
Double-gloving with nitrile

gloves

Prevents skin contact with a

compound classified as

harmful upon dermal

absorption.[5]

Lab Coat
Disposable, solid-front, back-

closing gown

Protects against splashes and

contamination of personal

clothing.

Eye Protection
Chemical splash goggles or a

face shield

Shields eyes from splashes

and aerosols.

Respiratory Protection
NIOSH-approved N95 or

higher respirator

Minimizes inhalation of

airborne particles, crucial for a

compound that can be fatal if

inhaled.[5] For tasks with a

higher risk of aerosolization, a

Powered Air-Purifying

Respirator (PAPR) is

recommended.

Shoe Covers Disposable, slip-resistant

Prevents the tracking of

contaminants out of the

designated handling area.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling Inavolisib in a laboratory setting.

Preparation:

Ensure the work area is a designated potent compound handling zone, equipped with a

certified chemical fume hood or a containment ventilated enclosure (CVE).

Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before commencing work.
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Don the complete PPE ensemble as specified in the table above.

Handling:

Conduct all manipulations of powdered Inavolisib within the fume hood or CVE to

minimize inhalation exposure.

Use dedicated equipment (spatulas, weigh boats, etc.) for handling Inavolisib.

When preparing solutions, add the solvent to the powdered compound slowly to prevent

aerosolization.

Clearly label all containers with the compound name and relevant hazard warnings.

Post-Handling:

Decontaminate all surfaces and equipment immediately after use (see Decontamination

Protocol below).

Carefully doff PPE, avoiding self-contamination. Dispose of all disposable PPE as

hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.

Decontamination and Disposal Plan
Proper decontamination and disposal are critical to prevent unintended exposure and

environmental contamination.

Decontamination Protocol
Prepare Decontamination Solution: A solution of 1% sodium hypochlorite (bleach) followed

by a 70% ethanol rinse is effective for decontaminating surfaces.

Surface Decontamination:

Liberally apply the decontamination solution to all work surfaces, ensuring a contact time

of at least 10 minutes.
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Wipe the surfaces with absorbent pads, moving from cleaner to dirtier areas.

Rinse the surfaces with 70% ethanol to remove any residual bleach.

Dispose of all cleaning materials as hazardous waste.

Equipment Decontamination:

Immerse non-disposable equipment in the decontamination solution for at least 10

minutes.

Scrub the equipment to remove any visible residue.

Rinse thoroughly with purified water and then 70% ethanol.

Allow to air dry completely before storage.

Disposal Protocol
All waste generated from the handling of Inavolisib must be treated as hazardous waste.

Waste Stream Disposal Procedure

Solid Waste

All contaminated solid waste (e.g., gloves,

gowns, weigh boats, pipette tips) must be

collected in a dedicated, labeled, and sealed

hazardous waste container.

Liquid Waste

Unused solutions and contaminated solvents

should be collected in a designated, sealed, and

clearly labeled hazardous waste container. Do

not mix with other waste streams.

Sharps

Contaminated needles, syringes, and other

sharps must be disposed of in a puncture-

resistant sharps container designated for

hazardous chemical waste.
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All hazardous waste must be disposed of through an accredited hazardous waste management

service in accordance with local, state, and federal regulations.

Inavolisib Handling Workflow
The following diagram illustrates the key stages of the Inavolisib handling process,

emphasizing the integration of safety measures at each step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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